N-{(3S*,4R*)-4-propyl-1-[4-(1H-pyrazol-1-yl)benzyl]-3-pyrrolidinyl}methanesulfonamide

• IUPAC Name: N-[(3S,4R)-4-propyl-1-[(4-pyrazol-1-ylphenyl)methyl]pyrrolidin-3-yl]methanesulfonamide
• InChI: InChI=1S/C18H26N4O2S/c1-3-5-16-13-21(14-18(16)20-25(2,23)24)12-15-6-8-17(9-7-15)22-11-4-10-19-22/h4,6-11,16,18,20H,3,5,12-14H2,1-2H3/t16-,18-/m1/s1
• InChI Key: RZMZBBFDYTXEGD-SJLPKXTDSA-N
• Canonical SMILES: CCCC1CN(CC1NS(=O)(=O)C)CC2=CC=C(C=C2)N3C=CC=N3
• Isomeric SMILES: CCC[C@@H]1CN(C[C@H]1NS(=O)(=O)C)CC2=CC=C(C=C2)N3C=CC=N3
• Molecular Formula: C18H26N4O2S
• Molecular Weight: 362.5 g/mol

Description

• Compounds similar to N-{(3S*,4R*)-4-propyl-1-[4-(1H-pyrazol-1-yl)benzyl]-3-pyrrolidinyl}methanesulfonamide have been studied for their complex molecular and supramolecular structures, often involving pyrazole and sulfonamide groups.

Synthesis Analysis

• The synthesis of related compounds often involves complex organic reactions, yielding molecules with specific functional groups like pyrazoles and sulfonamides. For example, novel methanesulfonamide pyrimidine- and N-methanesulfonyl pyrrole-substituted compounds have been synthesized for their potential as HMG-CoA reductase inhibitors (Watanabe et al., 1997).

Molecular Structure Analysis

• Studies on molecular structures of similar compounds often highlight the significance of torsion angles and hydrogen bonding. For instance, the torsion angles in N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene-, and toluenesulfonamide greatly influence their molecular conformation (Jacobs et al., 2013).